2-bromo-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

• IUPAC Name: 2-bromo-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C23H15BrClNO3/c1-13-17-11-10-16(26-23(28)18-4-2-3-5-19(18)24)12-20(17)29-22(13)21(27)14-6-8-15(25)9-7-14/h2-12H,1H3,(H,26,28)
• InChI Key: MMYHAXRGXGQPJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3Br)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H15BrClNO3
• Molecular Weight: 468.7 g/mol

Description

2-bromo-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide, also known as BCFB, is a chemical compound that has recently gained attention in scientific research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Applications

The compound 2-bromo-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide falls within the realm of benzofuran derivatives, which are recognized for their diverse applications in scientific research, particularly in the synthesis of complex molecules and the study of their structural characteristics. Benzofuran compounds are pivotal in natural products and serve as effective chelating agents due to their unique structural framework. For example, the synthesis of ester of 1-benzofuran-2-carboxylate derivatives through the direct condensation of 2-hydroxybenzophenones highlights the compound's utility in creating structurally varied molecules with potential biological activity (Thorat et al., 2016).

Moreover, the development of highly functionalized benzofuran-2-carboxamides through the Ugi four-component reaction and subsequent reactions under microwave-assisted conditions demonstrates the compound's versatility in synthesizing molecules with enhanced functionality (Han, Wu, & Dai, 2014). These methodologies provide a groundwork for further exploration of benzofuran derivatives in the synthesis of novel compounds with potential therapeutic applications.

Antimicrobial and Biological Activity

Benzofuran derivatives, including those related to this compound, have been explored for their antimicrobial and biological activities. The synthesis of new benzofuran analogues from 5-bromosalicylaldehyde has led to the identification of compounds exhibiting antimicrobial and pharmacological activities, demonstrating the potential of these derivatives in developing new therapeutic agents (Parameshwarappa, Basawaraj, & Sangapure, 2008). This area of research is crucial for the discovery of new drugs and treatments for various diseases, underscoring the importance of benzofuran derivatives in medicinal chemistry.